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Compound of Interest

Compound Name: Benzyl-PEG7-bromide

Cat. No.: B11932973 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) for Benzyl-PEG7-bromide is not

readily available. The following safety and handling precautions are based on the hazardous

properties of its key structural component, benzyl bromide, and general knowledge of handling

PEGylated compounds. Benzyl bromide is a toxic and lachrymatory substance, and it is

presumed that Benzyl-PEG7-bromide carries similar risks.[1] Users should handle this

compound with the utmost care and perform their own risk assessment before use.

This guide is intended for researchers, scientists, and drug development professionals who

may be working with Benzyl-PEG7-bromide. It provides a detailed overview of the potential

hazards and recommended safety procedures.

Hazard Identification and Classification
The primary hazards associated with Benzyl-PEG7-bromide are derived from the benzyl

bromide moiety. Polyethylene glycol (PEG) itself is generally considered biocompatible and has

low toxicity.[2] Benzyl bromide is classified as a combustible liquid that causes skin and serious

eye irritation, and may cause respiratory irritation.[3][4][5] It is also a lachrymator, meaning it

can cause tearing.

GHS Classification (based on Benzyl Bromide):
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Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictogram (based on Benzyl Bromide):

GHS07: Exclamation Mark

Physical and Chemical Properties
While specific data for Benzyl-PEG7-bromide is unavailable, the properties of benzyl bromide

provide a useful reference.

Property Value (for Benzyl Bromide)

Appearance Colorless to yellow liquid

Odor Pungent, agreeable odor

Molecular Weight 171.03 g/mol

Boiling Point 198-199 °C

Melting Point -3 to -1 °C

Flash Point 79 - 86 °C

Density 1.44 g/cm³

Solubility
Slightly soluble in water; soluble in organic

solvents
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Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure a safe

laboratory environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid breathing vapors, mist, or gas.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat. A face shield may be necessary for splash protection.

Keep away from heat, sparks, open flames, and other ignition sources.

Use only non-sparking tools.

Take measures to prevent the buildup of electrostatic charge.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat and sources of ignition.

Protect from light and moisture.

Store locked up or in an area accessible only to authorized personnel.

Incompatible materials include strong oxidizing agents, strong bases, and metals in the

presence of moisture.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is essential when working with Benzyl-PEG7-bromide.

Protection Type Recommended Equipment

Eye/Face Protection

Chemical safety goggles or glasses. A face

shield is recommended where splashing is a

risk.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

In case of inadequate ventilation, use a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors.

First-Aid Measures
In the event of exposure, immediate action is crucial.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Accidental Release Measures
In case of a spill, follow these procedures:

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate personal protective equipment.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.

Do not let the product enter drains.

Experimental Workflow and Logic
The following diagram illustrates a safe handling workflow for a typical laboratory experiment

involving Benzyl-PEG7-bromide.

Safe Handling Workflow for Benzyl-PEG7-bromide
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Caption: A logical workflow for the safe handling of Benzyl-PEG7-bromide in a laboratory

setting.

Signaling Pathways in PEGylation (Conceptual)
While Benzyl-PEG7-bromide itself is a reagent and not directly involved in cellular signaling

pathways, the process of PEGylation, for which it is used, modifies biomolecules to alter their
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pharmacokinetic and pharmacodynamic properties. This can indirectly influence signaling

pathways by affecting the bioavailability and receptor interaction of the modified protein or drug.

The following diagram illustrates the conceptual relationship of how a PEGylated therapeutic

might interact with a cell.

Conceptual Impact of PEGylation on Cellular Interaction
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Caption: Conceptual diagram of a PEGylated drug interacting with a cell surface receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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